3-Chloro-1-benzofuran-2-carbaldehyde

• IUPAC Name: 3-chloro-1-benzofuran-2-carbaldehyde
• InChI: InChI=1S/C9H5ClO2/c10-9-6-3-1-2-4-7(6)12-8(9)5-11/h1-5H
• InChI Key: LCUJMIJZIBBAAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(O2)C=O)Cl
• Molecular Formula: C9H5ClO2
• DSSTOX Substance ID: DTXSID20406106
• Molecular Weight: 180.59 g/mol
• CAS RN: 40620-00-6

Description

3-Chloro-1-benzofuran-2-carbaldehyde is a chemical compound with the molecular formula C9H5ClO2. It is a derivative of benzofuran, a class of compounds that are ubiquitous in nature. Benzofuran compounds are known for their strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Molecular Structure Analysis

The molecular structure of 3-Chloro-1-benzofuran-2-carbaldehyde consists of a benzofuran ring with a chlorine atom attached at the 3rd position and a carbaldehyde group at the 2nd position. The average mass of the molecule is 180.588 Da.

Chemical Reactions Analysis

Benzofuran derivatives, including 3-Chloro-1-benzofuran-2-carbaldehyde, have been found to exhibit significant cell growth inhibitory effects. They have shown dramatic anticancer activities, with inhibition rates varying across different types of cancer cells.

Physical And Chemical Properties Analysis

3-Chloro-1-benzofuran-2-carbaldehyde is a powder with a melting point of 78-79 degrees Celsius.

Scientific Research Applications

Anti-tumor Activity

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Antibacterial Activity

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Anti-oxidative Activity

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Anti-viral Activity

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Synthesis of Other Compounds

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Drug Lead Compounds

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Anticancer Drug Research

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Physicochemical Properties

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Safety and Hazards

The safety information available indicates that 3-Chloro-1-benzofuran-2-carbaldehyde may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

Benzofuran compounds, including 3-Chloro-1-benzofuran-2-carbaldehyde, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications. Future research may focus on developing promising compounds with target therapy potentials and little side effects.

Mechanism of Action

Target of Action

Benzofuran compounds, such as 3-Chloro-1-benzofuran-2-carbaldehyde, have been shown to have strong biological activities . .

Mode of Action

Benzofuran derivatives have been found to exhibit various biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . The exact mechanism by which 3-Chloro-1-benzofuran-2-carbaldehyde interacts with its targets remains to be elucidated.

Biochemical Pathways

For instance, some benzofuran compounds can participate in anti-inflammatory treatment by inhibiting the production of pro-inflammatory cytokines .

Pharmacokinetics

It’s known that the compound has a molecular weight of 18059 , which could influence its bioavailability and pharmacokinetics.

Result of Action

Given the biological activities associated with benzofuran derivatives, it’s plausible that this compound could have similar effects, such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Synthesis routes and methods

Procedure details

To a cooled solution of phosphorus oxychloride (19 mL, 209 mmol) in DMF (40 mL) is slowly added 2-carboxymethoxybenzoic acid (6.84 g, 35 mmol) in portions. The mixture is warmed to room temperature for 30 min and then heated to 90° C. overnight. The mixture is cooled to room temperature and poured carefully into ice water, extracted with ethyl acetate (3×50 mL), dried with sodium sulfate and concentrated in vacuo. Purification by column chromatography (silica, hexanes/ethyl acetate, 4:1) gave title compound (1.62 g, 26%) as an orange solid. 1H NMR (400 MHz, DMSO-d6) δ 9.98 (s, 1H), 7.82-7.88 (m, 2H), 7.69-7.73 (m, 1H), 5.51-7.56 (m, 1H).